Cas no 2172148-45-5 (5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole)

• Product Name: 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole
• CAS No: 2172148-45-5
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5812911
• PubChem ID: 165545862
• Update Time: 2025-06-08

5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole
• EN300-1478049
• 2172148-45-5

• Inchi： 1S/C14H19N3/c1-9-3-4-13-12(8-16-17-13)14(9)11-5-6-15-10(2)7-11/h3-4,8,10-11,15H,5-7H2,1-2H3,(H,16,17)
• InChI Key： KBEBSWFNTDUYOB-UHFFFAOYSA-N
• SMILES： N1CCC(C2=C(C)C=CC3=C2C=NN3)CC1C

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.7Ų

Additional information on 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole

Introduction to 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole (CAS No. 2172148-45-5)

5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole, identified by its CAS number 2172148-45-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of a methyl group at the 5-position and a 2-methylpiperidine substituent at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The indazole core of this compound is known for its versatility in biological interactions. Indazoles have been widely studied for their potential applications in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial agents. The structural features of 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole suggest that it may interact with biological targets in a manner similar to other indazole derivatives, although its specific mechanism of action remains to be fully elucidated.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of such compounds with greater accuracy. Studies indicate that the methylpiperidine moiety may enhance the solubility and metabolic stability of the molecule, which are critical factors for its potential use as a drug candidate. Furthermore, the electron-donating nature of the methyl groups could influence the reactivity and interactions of this compound with biological targets.

One of the most intriguing aspects of 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole is its potential role in modulating enzyme activity. Enzymes are essential biological catalysts that play a crucial role in numerous metabolic pathways. By targeting specific enzymes, this compound may interfere with disease-related pathways, offering a therapeutic intervention. For instance, preliminary studies suggest that it could inhibit kinases or other enzymes involved in cancer progression. However, further experimental validation is necessary to confirm these hypotheses.

The synthesis of 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the indazole ring system efficiently. The introduction of the 2-methylpiperidine substituent at the 4-position adds complexity to the synthesis but also enhances the compound's pharmacological potential.

In vitro studies have begun to explore the biological activity of 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole. These studies have revealed promising results in terms of cytotoxicity against certain cancer cell lines. The compound's ability to induce apoptosis or inhibit proliferation suggests its potential as an anticancer agent. Additionally, its interaction with microtubule dynamics has been observed, indicating possible applications in chemotherapy regimens.

The pharmacokinetic profile of 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole is another area of active research. Understanding how quickly the body absorbs, distributes, metabolizes, and excretes this compound is essential for determining its therapeutic window and potential side effects. Preliminary data suggest that it may exhibit moderate bioavailability and undergo extensive metabolism via cytochrome P450 enzymes.

One of the challenges in developing this compound as a drug lies in optimizing its pharmacokinetic properties while maintaining high efficacy. Strategies such as prodrug design or chemical modifications may be employed to enhance its solubility and reduce toxicity. Additionally, exploring novel delivery systems could improve its bioavailability and target specificity.

The role of indazole derivatives in addressing neurological disorders has also been investigated. Given their ability to cross the blood-brain barrier and interact with central nervous system receptors, compounds like 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole may have applications in treating conditions such as Alzheimer's disease or Parkinson's disease. Further research is needed to explore these possibilities.

Environmental considerations are also important when evaluating new chemical entities like 5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole. Sustainable synthetic routes that minimize waste and hazardous byproducts should be prioritized throughout drug development. Additionally, assessing the environmental impact of potential pharmaceutical formulations is crucial for ensuring long-term ecological safety.

In conclusion,5-methyl-4-(2-methylpiperidin-4-yl)-1H-indazole (CAS No. 2172148-45-5) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation into oncology, neurology, and other therapeutic areas. As research continues，this compound will likely play an important role in shaping future drug development strategies.